Cas no 212068-91-2 (Isagarin)

Isagarin structure

Product Name:Isagarin

CAS No:212068-91-2

Molecular Formula:C₁₅H₁₂O₄

Molecular Weight:256.253384590149

CID:284393

Isagarin Properties

Names and Identifiers

- 1,4-Epoxynaphth[2,3-d]oxepin-6,11-dione,1,2,4,5-tetrahydro-4-methyl-, (1R,4S)-
- (-)-Isagarin
- Isagarin
- InChIKey： ZKIRNBLLNJPYKG-NHYWBVRUSA-N
- Inchi： 1S/C15H12O4/c1-15-6-10-12(11(19-15)7-18-15)14(17)9-5-3-2-4-8(9)13(10)16/h2-5,11H,6-7H2,1H3/t11-,15-/m0/s1
- SMILES： O1[C@H]2CO[C@]1(C)CC1C(C3C=CC=CC=3C(C2=1)=O)=O

Computed Properties

Exact Mass: 256.074
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 256.074
Heavy Atom Count: 19
Complexity: 506
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.25
Topological Polar Surface Area: 52.6

Isagarin Related Literature

1. Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†

Georgios Margaris,Kalliopi Trohidou,Petra Granitzer,Klemens Rumpf Nanoscale, 2013,5, 11944-11953
2. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
3. P3-type K0.33Co0.53Mn0.47O2·0.39H2O: a novel bifunctional electrode for Na-ion batteries†

Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127
4. Recent progress in the electron paramagnetic resonance study of polymers

Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
5. SERS-active substrate assembled by Ag NW-embedded porous polystyrene fibers†

Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
6. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
7. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
8. Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle

Mieock Kim,François P. Gabbaï Dalton Trans., 2004, 3403-3407
9. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

Phys. Chem. Chem. Phys., 1999,1, 421-425
10. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

Analyst, 1988,113, 1357-1364

Related Categories

Natural Products and Extracts Plant Extracts Plant based Dolichopentas longiflora

212068-91-2 (Isagarin) Related Products

Recommended suppliers

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.chemfish.com/

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

Suzhou Tanke Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk